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Compound of Interest

Compound Name: 4-Benzyloxyphenoxyacetic acid

Cat. No.: B1363184 Get Quote

An In-Depth Technical Guide to 4-Benzyloxyphenoxyacetic Acid: Chemical Properties,

Synthesis, and Applications

Introduction
4-Benzyloxyphenoxyacetic acid is a disubstituted aromatic carboxylic acid characterized by a

phenoxyacetic acid core further functionalized with a benzyloxy group. This compound serves

as a crucial intermediate and building block in various fields of chemical synthesis. Its stable

ether linkages and the presence of a reactive carboxylic acid group make it a versatile

precursor for the development of more complex molecules. This guide provides a

comprehensive technical overview of its chemical structure, physicochemical properties,

synthetic methodologies, key applications, and safety protocols, tailored for researchers and

professionals in organic synthesis, agrochemistry, and drug development.

Chemical Identity and Molecular Structure
The fundamental structure of 4-Benzyloxyphenoxyacetic acid consists of a central phenoxy

ring linked to an acetic acid moiety via an ether bond. The para-position of this phenoxy ring is

substituted with a benzyloxy group.

Caption: Chemical structure of 4-Benzyloxyphenoxyacetic acid.
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Identifier Value Source(s)

IUPAC Name

2-(4-
(Benzyloxy)phenoxy)acetic
acid

[1]

CAS Number 38559-92-1 [2]

Molecular Formula C₁₅H₁₄O₄ [2]

Molecular Weight 258.27 g/mol [1][2]

| MDL Number | MFCD00014361 |[3] |

Physicochemical Properties
The physical and chemical characteristics of 4-Benzyloxyphenoxyacetic acid are

summarized below. These properties are critical for determining appropriate solvents for

reactions and purification, as well as for understanding its behavior in various experimental

conditions.

Table 2: Physicochemical Data

Property Value Source(s)

Melting Point 139-140 °C [1]

Boiling Point 436.9 ± 25.0 °C (Predicted) [1]

Density 1.234 ± 0.06 g/cm³ (Predicted) [1]

pKa 3.24 ± 0.10 (Predicted) [1]

Appearance Solid

| Storage | Room temperature |[3] |

Synthesis and Manufacturing
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The synthesis of 4-Benzyloxyphenoxyacetic acid is typically achieved through a Williamson

ether synthesis pathway. This involves the reaction of 4-benzyloxyphenol with an acetate

synthon, such as ethyl chloroacetate, under basic conditions, followed by hydrolysis of the

resulting ester.

Start: 4-Benzyloxyphenol
+ Ethyl Chloroacetate

Reaction in Solvent
(e.g., Acetone/DMF)

with Base (e.g., K₂CO₃)

Formation of Ethyl
4-Benzyloxyphenoxyacetate

Alkaline Hydrolysis
(e.g., NaOH or KOH)

Acidification
(e.g., HCl)

Product: 4-Benzyloxyphenoxyacetic Acid

Click to download full resolution via product page

Caption: General workflow for the synthesis of 4-Benzyloxyphenoxyacetic acid.

Experimental Protocol: Synthesis via Williamson Ether
Synthesis

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.benchchem.com/product/b1363184?utm_src=pdf-body
https://www.benchchem.com/product/b1363184?utm_src=pdf-body-img
https://www.benchchem.com/product/b1363184?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1363184?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


This protocol describes a representative method for synthesizing 4-Benzyloxyphenoxyacetic
acid from 4-benzyloxyphenol.

Materials:

4-Benzyloxyphenol

Ethyl chloroacetate

Potassium carbonate (anhydrous)

Acetone or Dimethylformamide (DMF)

Sodium hydroxide (NaOH) or Potassium hydroxide (KOH)

Ethanol

Hydrochloric acid (HCl)

Ethyl acetate

Magnesium sulfate (anhydrous)

Procedure:

Ester Formation:

In a round-bottom flask, dissolve 4-benzyloxyphenol (1.0 eq) in acetone or DMF.

Add anhydrous potassium carbonate (1.5-2.0 eq) to the solution.

Add ethyl chloroacetate (1.1-1.2 eq) dropwise while stirring.

Heat the mixture to reflux and maintain for several hours until TLC analysis indicates the

consumption of the starting phenol.

After cooling, filter the mixture to remove the inorganic salts and concentrate the filtrate

under reduced pressure.
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The crude residue, ethyl 4-benzyloxyphenoxyacetate, can be purified by column

chromatography or used directly in the next step.

Ester Hydrolysis:

Dissolve the crude ester in a mixture of ethanol and water.

Add a solution of NaOH or KOH (2.0-3.0 eq) and heat the mixture to reflux for 1-2 hours.

Monitor the reaction by TLC until the ester is fully consumed.

Acidification and Isolation:

Cool the reaction mixture to room temperature and concentrate it to remove the ethanol.

Dilute the remaining aqueous solution with water and wash with a nonpolar solvent (e.g.,

diethyl ether) to remove any unreacted starting materials.

Cool the aqueous layer in an ice bath and acidify to pH 1-2 by slowly adding concentrated

HCl.

The product, 4-Benzyloxyphenoxyacetic acid, will precipitate as a solid.

Collect the solid by vacuum filtration, wash with cold water, and dry under vacuum.

Recrystallization from a suitable solvent (e.g., ethanol/water) can be performed for further

purification.

Applications and Biological Significance
4-Benzyloxyphenoxyacetic acid is primarily valued as a versatile chemical intermediate. Its

structure is a key component in the synthesis of various commercial and research compounds.

Agrochemicals: It is a key intermediate in the production of aryloxyphenoxypropionate

herbicides.[3] This class of herbicides is effective against grass weeds in broadleaf crops.

The benzyloxy group can be a protecting group for the phenol, which is deprotected in a later

step to yield the final active molecule.
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Plant Growth Regulators: The phenoxyacetic acid scaffold is known for its auxin-like activity.

This compound serves as a building block for developing new plant growth regulators.[3]

Drug Discovery: The core structure is of interest in medicinal chemistry. For instance,

derivatives such as 4-(4-benzyloxy)phenoxypiperidines have been synthesized and

evaluated as potential inhibitors of Lysine-Specific Demethylase 1 (LSD1), a target in cancer

therapy.[4] This highlights the potential of the 4-benzyloxyphenoxy moiety as a scaffold for

developing bioactive molecules. Phenoxyacetic acid derivatives have also been explored as

agonists for the free fatty acid receptor 1 (FFA1), a target for type 2 diabetes treatment.[5]

4-Benzyloxyphenoxyacetic Acid

Agrochemicals Pharmaceuticals Research & Development

Aryloxyphenoxypropionate
Herbicides Plant Growth Regulators LSD1 Inhibitors FFA1 Agonists Versatile Building Block

Click to download full resolution via product page

Caption: Key application pathways for 4-Benzyloxyphenoxyacetic acid.

Analytical Characterization
The structural confirmation and purity assessment of 4-Benzyloxyphenoxyacetic acid are

typically performed using standard spectroscopic techniques.

¹H NMR Spectroscopy: The proton NMR spectrum is expected to show distinct signals

corresponding to the aromatic protons of the benzyl and phenoxy rings, a singlet for the

benzylic methylene (CH₂) protons, a singlet for the methylene protons of the acetic acid

moiety, and a broad singlet for the carboxylic acid proton.

¹³C NMR Spectroscopy: The carbon NMR spectrum will display signals for the aromatic

carbons, the two methylene carbons, and a characteristic downfield signal for the carbonyl
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carbon of the carboxylic acid.

Infrared (IR) Spectroscopy: The IR spectrum would be characterized by a broad O-H

stretching band for the carboxylic acid, a strong C=O stretching absorption, C-O stretching

bands for the ether linkages, and bands corresponding to aromatic C-H and C=C bonds.

Mass Spectrometry (MS): The mass spectrum should show the molecular ion peak [M]⁺ or

protonated molecule [M+H]⁺, which can be used to confirm the molecular weight.

Safety and Handling
According to its Safety Data Sheet (SDS), 4-Benzyloxyphenoxyacetic acid is considered

hazardous and requires careful handling.[6]

Table 3: Hazard and Safety Information
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Category Information Source(s)

Hazard Statements

Causes skin irritation.
Causes serious eye
irritation. May cause
respiratory irritation.

[6]

Signal Word Warning [6]

Personal Protective Equipment

(PPE)

Wear protective gloves,

protective clothing, eye

protection, and face protection.

[6][7]

Handling

Use only outdoors or in a well-

ventilated area. Avoid

breathing dust, fume, gas,

mist, vapors, or spray. Wash

hands and any exposed skin

thoroughly after handling.

[6][7]

Storage

Store in a well-ventilated

place. Keep container tightly

closed.

[6]

First Aid (Eyes)

Rinse cautiously with water for

several minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing.

[6]

First Aid (Skin)

Wash with plenty of soap and

water. If skin irritation occurs,

get medical advice/attention.

[6]

| First Aid (Inhalation) | Remove victim to fresh air and keep at rest in a position comfortable for

breathing. Call a POISON CENTER or doctor/physician if you feel unwell. |[6] |

Conclusion
4-Benzyloxyphenoxyacetic acid is a well-defined chemical compound with significant utility

as a synthetic intermediate. Its straightforward synthesis and the presence of multiple
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functional groups provide a platform for the creation of a wide array of more complex

molecules. Its primary role in the agrochemical industry, particularly in herbicide manufacturing,

is well-established.[3] Furthermore, its emergence as a scaffold in medicinal chemistry

research underscores its potential for future applications in drug development and other areas

of materials science. Adherence to strict safety protocols is essential when handling this

compound to mitigate its irritant properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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